4-(3-Fluorooxetan-3-YL)benzoic acid

• IUPAC Name: 4-(3-fluorooxetan-3-yl)benzoic acid
• InChI: InChI=1S/C10H9FO3/c11-10(5-14-6-10)8-3-1-7(2-4-8)9(12)13/h1-4H,5-6H2,(H,12,13)
• InChI Key: CPOOSROEPPXMEC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)(C2=CC=C(C=C2)C(=O)O)F
• Molecular Formula: C10H9FO3
• Molecular Weight: 196.17 g/mol
• CAS RN: 1545158-04-0

Description

4-(3-Fluorooxetan-3-YL)benzoic acid is an organic compound with the molecular formula C10H9FO3 and a molecular weight of 196.18. It is a powder in physical form. This compound has gained widespread attention due to its potential implications in various fields of research and industry.

Molecular Structure Analysis

The InChI code for 4-(3-Fluorooxetan-3-YL)benzoic acid is 1S/C10H9FO3/c11-10(5-14-6-10)8-3-1-7(2-4-8)9(12)13/h1-4H,5-6H2,(H,12,13). This indicates the specific arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

4-(3-Fluorooxetan-3-YL)benzoic acid is a powder in physical form. The compound’s storage temperature is 4 degrees Celsius.

Scientific Research Applications

Fluorescence Probes

A study by Setsukinai et al. (2003) developed novel fluorescence probes to detect reactive oxygen species (ROS) and differentiate specific species. These probes, including derivatives of benzoic acid, provided tools to study the roles of hROS and −OCl in various biological and chemical applications.

Photophysical Properties in Lanthanide Complexes

Kim et al. (2006) conducted a study on the photophysical properties of 4-naphthalen-1-yl-benzoic acid ligands and their Eu(III)-cored complexes. The research Kim, Baek, & Kim (2006) illuminated the energy-transfer pathway in luminescent lanthanide complexes, important for understanding the energy transfer from ligands to metal ions in these complexes.

Liquid Crystals and Optical Properties

Fouzai et al. (2018) synthesized linear supra-molecular liquid crystals using derivatives of benzoic acid, including fluorinated variants, to study their electro-optical properties. This research Fouzai, Hamdi, Ghrab, Soltani, Ionescu, & Othman (2018) provided insights into the influence of fluorine atoms on these properties in compounds.

Molecular Probes for Nanoparticles

A study by Bekere, Gachet, Lokshin, Marine, & Khodorkovsky (2013) identified a specific 4-amino-1,8-naphthalimide derivative as a sensitive molecular probe for ZnO nanoparticles. This derivative, involving the carboxylic group, demonstrated unusual fluorescence features significant in the study of nanoparticle interactions.

Quantum Structure-Metabolism Relationships

Ghauri et al. (1992) conducted a study on quantum structure-metabolism relationships for substituted benzoic acids. This research Ghauri, Blackledge, Glen, Sweatman, Lindon, Beddell, Wilson, & Nicholson (1992) provided valuable insights into the metabolic fate of these compounds and their interaction with drug-metabolizing enzyme active sites.

Synthesis and Imaging Applications

Wang et al. (2014) synthesized a fluorine-18-labeled bexarotene analogue for PET imaging. The study Wang, Davis, Gao, & Zheng (2014) focused on the use of this analogue in imaging retinoid X receptors, demonstrating the potential of fluorinated benzoic acid derivatives in medical imaging applications.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with it are H302, H315, H319, and H335, indicating that it can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation. Various precautionary measures are recommended, including avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.